2-Chloro-3,4,5,6-tetramethoxybenzaldehyde

• Molecular Formula: C11H13ClO5
• Molecular Weight: 260.67 g/mol
• IUPAC Name: 2-chloro-3,4,5,6-tetramethoxybenzaldehyde
• InChI: InChI=1S/C11H13ClO5/c1-14-8-6(5-13)7(12)9(15-2)11(17-4)10(8)16-3/h5H,1-4H3
• InChI Key: POGTWLQIWZDWFG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=C(C(=C1OC)OC)OC)Cl)C=O

Description

2-Chloro-3,4,5,6-tetramethoxybenzaldehyde is a useful research compound. Its molecular formula is C11H13ClO5 and its molecular weight is 260.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

According to a general aryl chlorination procedure by Lopez-Alvarado,39 19 (0.767 g, 3.39 mmol) was dissolved in CH2Cl2 (10.0 mL) at room temperature and then SO2Cl2 (neat, 0.31 mL, 3.7 mmol) was added at room temperature. The reaction was stirred for 1 hour and monitored by 1H NMR for completion. The reaction was then diluted with CH2Cl2, washed with brine, dried over MgSO4, filtered, and condensed. The resulting oil was then purified by flash column chromatography (1:4 Et2O:hexanes) to provide 20 (0.861 g, 3.30 mmol, 97%) as a colorless oil.